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Cat. No.: B15438383

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Nitrocyclohexa-1,3-diene, a
nitro-substituted cyclic diene. Due to the limited availability of detailed experimental data in
peer-reviewed literature, this document focuses on consolidating the known properties of the
compound, including its Chemical Abstracts Service (CAS) number and computed physical
characteristics. Furthermore, this guide outlines general synthetic strategies and potential
reactivity based on the well-established chemistry of conjugated nitrodienes and
cyclohexadiene systems. The content is structured to support researchers and professionals in
understanding the fundamental aspects of this compound and to provide a framework for
potential future investigation.

Compound Identification and Properties

2-Nitrocyclohexa-1,3-diene is a cyclic organic compound with the molecular formula
CeH7NOz2. The presence of the nitro group, a strong electron-withdrawing group, conjugated
with the diene system, is expected to significantly influence its chemical reactivity, particularly in
cycloaddition reactions.

Chemical Identifiers
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Identifier Value Reference
CAS Number 76356-96-2 [1]
IUPAC Name 2-nitrocyclohexa-1,3-diene [1]
Molecular Formula CeH7NO2 [1]
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Computed Physical and Chemical Properties

The following properties have been computationally predicted and are provided by the

PubChem database. These values are estimations and should be used as a guide for

experimental design.

Property Value

Molecular Weight 125.13 g/mol
XLogP3 1.7

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 1

Exact Mass 125.04767846 g/mol
Monoisotopic Mass 125.04767846 g/mol
Topological Polar Surface Area 45.8 Az

Heavy Atom Count 9

Formal Charge 0

Complexity 176
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Potential Synthetic Approaches (General Overview)

While a specific, detailed experimental protocol for the synthesis of 2-Nitrocyclohexa-1,3-
diene is not readily available in the surveyed literature, its synthesis can be conceptually
approached through established methods for the preparation of conjugated nitrodienes. The
following represents a logical, though unverified, synthetic workflow.
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Caption: A conceptual workflow for the synthesis of 2-Nitrocyclohexa-1,3-diene.

General Experimental Protocol: Nitration of a Diene

The following is a generalized protocol based on known nitration reactions of unsaturated
systems. Caution: This is a hypothetical procedure and would require significant optimization

and safety assessment before implementation.

o Reaction Setup: A solution of the diene (e.g., 1,3-cyclohexadiene) in an appropriate inert
solvent (e.g., dichloromethane or a nitroalkane) is cooled in an ice-salt or dry ice-acetone
bath.

o Addition of Nitrating Agent: A suitable nitrating agent (e.g., a solution of nitric acid in acetic
anhydride, or a milder reagent like nitronium tetrafluoroborate) is added dropwise to the
cooled diene solution under an inert atmosphere (e.g., nitrogen or argon) with vigorous
stirring. The reaction temperature should be carefully monitored and maintained.

o Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical
technique, such as thin-layer chromatography (TLC) or gas chromatography-mass

spectrometry (GC-MS).
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o Work-up: Upon completion, the reaction mixture is carefully quenched by pouring it into a
mixture of ice and a weak base (e.g., sodium bicarbonate solution) to neutralize the excess
acid.

o Extraction: The aqueous layer is extracted multiple times with an organic solvent (e.qg.,
diethyl ether or ethyl acetate).

 Purification: The combined organic extracts are washed with brine, dried over an anhydrous
drying agent (e.g., magnesium sulfate or sodium sulfate), filtered, and the solvent is removed
under reduced pressure. The crude product is then purified by column chromatography on
silica gel using a suitable eluent system (e.g., a mixture of hexanes and ethyl acetate).

Potential Reactivity and Involvement in Signaling
Pathways

The reactivity of 2-Nitrocyclohexa-1,3-diene is predicted to be dominated by the conjugated
nitro-diene system.

Diels-Alder Reactivity

Conjugated dienes are well-known to participate in Diels-Alder reactions, a powerful tool for the
formation of six-membered rings.[2][3] The presence of the electron-withdrawing nitro group is
expected to influence the dienophilicity of the system. 2-Nitrocyclohexa-1,3-diene could
potentially react with various dienophiles.
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Caption: A logical diagram of a potential Diels-Alder reaction.

Involvement in Signaling Pathways

There is currently no direct evidence in the scientific literature to suggest the involvement of 2-
Nitrocyclohexa-1,3-diene in any specific biological signaling pathways. Nitro-containing
compounds can have diverse biological activities, and it is conceivable that this molecule could
interact with biological systems. However, any such role is purely speculative at this time and
would require extensive biological screening and investigation.

Conclusion

2-Nitrocyclohexa-1,3-diene, identified by CAS number 76356-96-2, represents an interesting
yet understudied chemical entity. While its fundamental properties can be estimated through
computational methods, a significant gap exists in the experimental validation of its synthesis,
spectroscopic characterization, and reactivity. The general principles of organic synthesis and
reaction mechanisms provide a solid foundation for approaching the study of this compound.
This guide serves as a starting point for researchers and professionals interested in exploring
the chemistry and potential applications of 2-Nitrocyclohexa-1,3-diene, highlighting the need
for further empirical research to fully elucidate its properties and potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Nitrocyclohexa-1,3-diene | C6H7NO2 | CID 15668720 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. Diels—Alder reaction - Wikipedia [en.wikipedia.org]

3. Diels—Alder Reaction [sigmaaldrich.com]

To cite this document: BenchChem. [In-depth Technical Guide: 2-Nitrocyclohexa-1,3-diene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15438383#cas-number-for-2-nitrocyclohexa-1-3-
diene]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15438383?utm_src=pdf-body
https://www.benchchem.com/product/b15438383?utm_src=pdf-body
https://www.benchchem.com/product/b15438383?utm_src=pdf-body
https://www.benchchem.com/product/b15438383?utm_src=pdf-body
https://www.benchchem.com/product/b15438383?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrocyclohexa-1_3-diene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrocyclohexa-1_3-diene
https://en.wikipedia.org/wiki/Diels%E2%80%93Alder_reaction
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/chemistry-and-synthesis/organic-reaction-toolbox/diels-alder-reaction
https://www.benchchem.com/product/b15438383#cas-number-for-2-nitrocyclohexa-1-3-diene
https://www.benchchem.com/product/b15438383#cas-number-for-2-nitrocyclohexa-1-3-diene
https://www.benchchem.com/product/b15438383#cas-number-for-2-nitrocyclohexa-1-3-diene
https://www.benchchem.com/product/b15438383#cas-number-for-2-nitrocyclohexa-1-3-diene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15438383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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